Cas no 18588-37-9 (2,4-Pyrimidinediamine,5-methyl-)

• Product Name: 2,4-Pyrimidinediamine,5-methyl-
• CAS No: 18588-37-9
• MF: C₅H₈N₄
• MW: 124.14381980896
• CID: 192074
• PubChem ID: 65266
• Update Time: 2025-04-19

2,4-Pyrimidinediamine,5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyrimidinediamine,5-methyl-
• 2,4-Pyrimidinediamine, 5-methyl- (9CI)
• 5-methylpyrimidine-2,4-diamine
• 2,4-diamino-5-methylpyrimidine
• 5-methylcytosine imine
• Dam-pyr
• RXYIYUOOCZCTQP-UHFFFAOYSA-N
• 2,4-Pyrimidinediamine, 5-methyl-
• SCHEMBL879562
• AKOS006341749
• methyl-2,4-pyrimidine-diamine
• DTXSID40171804
• 18588-37-9

• Inchi： 1S/C5H8N4/c1-3-2-8-5(7)9-4(3)6/h2H,1H3,(H4,6,7,8,9)
• InChI Key： RXYIYUOOCZCTQP-UHFFFAOYSA-N
• SMILES： N1C(N)=NC=C(C)C=1N

Computed Properties

• Exact Mass: 124.075
• Monoisotopic Mass: 124.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 95
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8A^2
• XLogP3: -0.1

Experimental Properties

• Density: 1.283
• Boiling Point: 385.3°Cat760mmHg
• Flash Point: 215.1°C
• Refractive Index: 1.66